Cas no 881405-24-9 (Benzene, 1-ethynyl-2-(5-methoxy-1-pentynyl)-)

• Product name: Benzene, 1-ethynyl-2-(5-methoxy-1-pentynyl)-
• CAS No: 881405-24-9
• MF: C₁₄H₁₄O
• MW: 198.26
• CID: 2811288
• PubChem ID: 12163985

Benzene, 1-ethynyl-2-(5-methoxy-1-pentynyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-ethynyl-2-(5-methoxy-1-pentynyl)-
• 881405-24-9
• DTXSID00478962

• Inchi： InChI=1S/C14H14O/c1-3-13-9-6-7-11-14(13)10-5-4-8-12-15-2/h1,6-7,9,11H,4,8,12H2,2H3
• InChI Key： XKEIACBCZRANEN-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 198.104465066Da
• Monoisotopic Mass: 198.104465066Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 9.2Ų